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Compound of Interest

Compound Name: Ammonium persulfate

Cat. No.: B051021

Introduction

Ammonium persulfate ((NH4)2S20s) is a widely used etchant in the fabrication of printed
circuit boards (PCBS). It serves as a viable alternative to ferric chloride, offering distinct
advantages such as a transparent solution that allows for visual monitoring of the etching
process.[1][2][3] This characteristic is particularly beneficial for research and development
settings where precise control and observation are critical. The etching process involves the
chemical removal of unprotected copper from a copper-clad board to reveal the desired circuit
pattern. The reaction rate is dependent on several factors, primarily the concentration of the
etchant solution and its temperature.[4] These application notes provide detailed protocols and
guantitative data for the use of ammonium persulfate in PCB etching.

Data Presentation

The efficacy of the etching process is highly dependent on operational parameters. The
following tables summarize the key quantitative data for using ammonium persulfate as a

copper etchant.

Table 1: Recommended Concentrations and Operating Temperatures
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Parameter Value Notes Source(s)
A common
Concentration 220-250 g/L concentration range [11[5]16]
for effective etching.
Sufficient for
~150 g/L (1M) processing smaller [7]
boards.

1 part crystals to 5

parts water

A volumetric ratio for

[6](8]

quick preparation.

] ) Hot water is
Dissolving
~75°C recommended to fully [6]
Temperature .
dissolve the crystals.
The most common
Operating and effective
30 - 50°C [9][10]
Temperature temperature range for
the etching reaction.
A recommended
temperature to speed
40°C ) [1]13]
up the etching
process.
A specific temperature
43°C £ 3°C 11]

for monitored etching.

Table 2: Etch Rate and Time Under Various Conditions

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://mgchemicals.com/downloads/tds/tds-410.pdf
https://www.quora.com/How-do-I-make-an-ammonium-persulfate-solution-for-PCB-etching
https://www.wiltronics.com.au/wp-content/uploads/datasheets/PC1120DC1V3.pdf
https://www.researchgate.net/post/What-amount-of-ammonium-persulfate-is-to-be-added-to-etch-Cu-for-CVD-graphene-on-Cu-substrate
https://www.wiltronics.com.au/wp-content/uploads/datasheets/PC1120DC1V3.pdf
https://www.electro-tech-online.com/threads/etching-a-pcb-with-ammonium-persulphate.162790/
https://www.wiltronics.com.au/wp-content/uploads/datasheets/PC1120DC1V3.pdf
https://qsl.net/vu3sxt/VU3SXT.pdf
https://filelist.tudelft.nl/TNW/Afdelingen/Quantum%20Nanoscience/Kavli%20Nanolab%20Delft/Equipment/SOP%20Copper%20Etching%20-%20APS100.pdf
https://mgchemicals.com/downloads/tds/tds-410.pdf
https://www.farnell.com/datasheets/2614581.pdf
https://www.electronics.org/sites/default/files/test_methods_docs/2.3.6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Etching Copper Temperatur .
Etch Rate . . Conditions Source(s)
Time Thickness e

Rate
approximatel
o y doubles
~8 nm/sec - Thin Film 40°C ] [10]
with every
10°C

increase.

Solution
0.00027 containing 7
in./min (~11.4 - - 48°C oz./gal of 9]
nm/sec) dissolved

copper.

In an etch
- 4-5 minutes - 75°C tank with [6]

agitation.

In an open
) container with
- 6-10 minutes - 75°C [6]
regular

stirring.

. Using a fresh
- ~7 minutes loz - ) [11]
solution.

) Using a fresh
- ~15 minutes 20z - ) [11]
solution.

General
15-25 .
- ) - - estimate for [2]
minutes
the process.

1.47 -1.62 Alkaline
mils/min ~49°C solution (pH [12]
(~623-686 (120°F) 9.5) with

nm/sec) additives.
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Experimental Protocols

Protocol 1: Preparation of Ammonium Persulfate Etchant Solution

This protocol describes the preparation of a standard etching solution from ammonium

persulfate crystals.

Safety First: Before starting, put on appropriate Personal Protective Equipment (PPE),
including safety glasses or goggles and rubber gloves.[6] Work in a well-ventilated area.[6]

Determine Required Volume: Calculate the amount of solution needed to fully immerse the
PCB. Prepare only enough solution for the immediate job, as it decomposes after being
mixed.[6]

Measure Components: For a standard solution, measure 250 grams of ammonium
persulfate crystals for every 1 liter of water.[1] Use a plastic or Pyrex glass container for
mixing; do not use metal containers.[1][6]

Dissolve Crystals: Heat the water to approximately 75°C and pour it into the mixing
container.[6] Slowly add the ammonium persulfate crystals to the hot water while stirring
until they are fully dissolved.[6] The resulting solution should be clear.

Adjust Temperature: If necessary, cool the solution to the desired operating temperature
(typically 40-50°C) before beginning the etching process.[1][9]

Protocol 2: Printed Circuit Board (PCB) Etching

This protocol outlines the procedure for etching a copper-clad board with a prepared

ammonium persulfate solution.

Pre-Etching Preparation:
o Cut the PCB to the required size to conserve the etchant.[6]

o Thoroughly clean the copper surface of the PCB to remove any oils, grease, or oxidation.
A scouring pad can be used for this purpose.[6] Rinse the board with clean running water.
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o Apply the etch-resistant pattern (e.g., toner transfer, photoresist) to the clean, dry board.
Ensure the resist has fully hardened if applicable.[6]

e Etching Process:
o Fully immerse the prepared PCB into the etchant solution within a plastic or glass tray.[1]

o For optimal results, provide constant agitation. This can be done by gently rocking the tray,
stirring the solution, or using an air pump (bubbler) in an etch tank.[1][6] Agitation ensures
that fresh etchant is always in contact with the copper surface.

o Visually monitor the board through the transparent solution. The etching is complete when
all the unwanted copper has been removed.[6] This can take anywhere from 4 to 25
minutes depending on the solution's temperature, concentration, and the thickness of the
copper.[2][6][11]

e Post-Etching:
o Once etching is complete, immediately remove the PCB from the etchant solution.

o Rinse the board thoroughly under clean running water for 2 to 5 minutes to stop the
chemical reaction and remove any residual etchant.[6][11]

o Remove the etch-resistant material using an appropriate solvent (e.g., acetone for toner).

o Inspect the board for any defects. Minor bridges or shorts between tracks can sometimes
be removed with a sharp knife.[6]

Protocol 3: Post-Etch Treatment with Oxalic Acid (Optional)

This optional step can be used for further cleaning and to determine the quality of the dielectric
material after etching.

o Safety Warning: Oxalic acid is highly toxic and should be handled with extreme care.[11]

o Prepare Solution: Prepare a 10% solution of oxalic acid in distilled water.
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« Immersion: After rinsing the etched board (Protocol 2, Step 3), immerse it in the oxalic acid
solution at room temperature (25°C + 8°C) for 15 to 20 minutes.[11] Provide gentle
circulation of the solution during this time.[11]

¢ Final Rinse and Cleaning:

[e]

Flush the specimen with tap water for 2 to 5 minutes.[11]

o

Scrub the board with pumice to remove any remaining resist.[11]

[¢]

Perform a final rinse with distilled water.[11]

[¢]

Dry the specimens in an air-circulating chamber at 80°C for one hour before evaluation.
[11]

Mandatory Visualization

The following diagrams illustrate the key chemical reaction and the experimental workflow for
the PCB etching process.

Copper (Cu) Ammonium Persulfate
(From PCB) ((NH4)2S20s)

Copper Sulfate Ammonium Sulfate
(CuS0a) ((NH4)2S0a4)

Click to download full resolution via product page

Caption: Chemical reaction for etching copper with ammonium persulfate.
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Caption: Experimental workflow for PCB etching with ammonium persulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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